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Compound of Interest

2,4-Dimethyl-2'-
Compound Name:

methoxybenzophenone
CAS No.: 750633-50-2
Cat. No.: B1323927

Get Quote

Executive Summary & Chemical Profile

2,4-Dimethyl-2'-methoxybenzophenone (CAS: 750633-50-2) acts primarily as a Type |l
photoinitiator and a sterically hindered UV-absorbing chromophore. Unlike its 2-hydroxy
analogs, which dissipate UV energy via tautomerization (used in sunscreens), this molecule
retains excitation energy to facilitate hydrogen abstraction or radical formation, making it
valuable in photopolymerization and photoaffinity labeling.

Chemical Identity
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Property Detail
2,4-dimethylphenyl)-(2-

UPAC Name ;ethoxyphznill)m:ti};none

CAS Number 750633-50-2

Molecular Formula C16H1602

Molecular Weight 240.30 g/mol

Doubly Ortho-Substituted: The 2-methyl (Ring
A) and 2'-methoxy (Ring B) groups create

Key Structural Feature _) N ) Y ) J ).g P )
significant steric strain, forcing the phenyl rings

out of the carbonyl plane.[1]

Theoretical Basis: The "Ortho-Effect" & Electronic
Transitions

To interpret the spectrum of this specific isomer, one must account for Steric Inhibition of
Resonance. Standard benzophenones exhibit two primary transitions:

e (K-band): Typically intense, found ~250 nm.

e (R-band): Weak, forbidden transition found ~320-340 nm (responsible for photoinitiation).

In 2,4-Dimethyl-2'-methoxybenzophenone, the bulky groups at the 2 and 2' positions prevent
the phenyl rings from achieving planarity with the carbonyl group.

e Hypochromic Effect (Intensity Loss): The lack of planarity disrupts the conjugation across the
molecule, significantly reducing the molar absorptivity (

) of the
band compared to unsubstituted benzophenone.

e Hypsochromic Shift (Blue Shift): The

band may shift to lower wavelengths due to the reduced effective conjugation length.
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e Preservation: The carbonyl-centered

transition remains but is sensitive to solvent polarity (solvatochromism).

Mechanism of Action (Photoinitiation)

This molecule operates via a triplet-state mechanism. Upon UV absorption, it undergoes
Intersystem Crossing (ISC) to a reactive triplet state (

), which then abstracts a hydrogen from a donor (e.g., an amine or solvent).
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Figure 1: Photoexcitation pathway. The steric twist enhances ISC yield by reducing competitive
fluorescence.

Experimental Protocol: UV-Vis Characterization

This protocol ensures reproducible spectral data, accounting for the low solubility and
solvatochromic nature of substituted benzophenones.

Materials & Reagents[2][3][4][5][6][7][8][O]
e Analyte: 2,4-Dimethyl-2'-methoxybenzophenone (>98% purity).
e Solvents:
o Acetonitrile (ACN): HPLC Grade (Cutoff <190 nm). Preferred for resolving fine structure.[2]

o Ethanol (EtOH):[3][4] Absolute.[2] Used to observe H-bonding shifts (Blue shift of
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o Cyclohexane:[4] Non-polar reference.[2]

Step-by-Step Methodology

e Stock Solution Preparation (
M):
o Weigh 24.03 mg of analyte into a 100 mL volumetric flask.
o Dissolve in Acetonitrile (sonicate for 5 mins to overcome lattice energy).
o Make up to volume.[2]
e Working Standards (

to
M):

o Prepare serial dilutions:

o Note: The

band is weak (

); higher concentrations (

M) may be needed to visualize the ~330 nm peak, while
M is required for the intense

band to avoid detector saturation.
e |nstrument Parameters:
o Scan Range: 200 nm — 450 nm.

o Path Length: 1.0 cm (Quartz Cuvette).
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o Baseline: Solvent blank subtraction required.[2]

o Scan Speed: Medium (too fast smooths out vibrational fine structure).

Data Processing
Calculate Molar Absorptivity (
) using the Beer-Lambert Law:
Where

is absorbance,

is concentration (M), and

is path length (cm).

Spectral Analysis & Results

The following table summarizes the expected spectral features based on the auxiliary effects of
the methyl and methoxy groups combined with the steric ortho-effect.

Predicted Spectral Bands (in Acetonitrile)
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Band Assignment

Wavelength (

)

Molar Absorptivity (

)

Characteristics

E-Band (Benzenoid)

~205-210 nm

> 20,000

Aromatic ring
transitions. Often
noisy due to solvent

cutoff.

K-Band (

245 - 255 nm

~8,000 - 12,000

Hypochromic:
Intensity is
significantly lower
than unsubstituted BP

(

) due to ring twisting.

B-Band (Benzenoid)

~280 - 290 nm

~2,000 - 4,000

Shoulder peak;
enhanced by the
auxochromic 2'-
methoxy group (Red
shift).

R-Band (

325 -335nm

~150 - 300

Crucial for
Photoinitiation. Weak,
broad band. Shifts
Blue in polar solvents

(e.g., Ethanol).

Solvatochromic Shift (QC Check)

To validate the identity of the

band, compare spectra in Cyclohexane vs. Ethanol.

e Cyclohexane: Peak at ~335 nm.

o Ethanol: Peak shifts to ~325 nm (Blue shift).

e Reasoning: Polar solvents stabilize the ground state
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electrons (via H-bonding or dipole interaction) more than the excited

state, increasing the energy gap.

Applications & Strategic Utility
Photoaffinity Labeling (Drug Discovery)

Researchers use benzophenone derivatives to map drug-binding sites on proteins. This
specific isomer is valuable because:

» Steric Bulk: It offers a different spatial profile than standard benzophenone, potentially fitting
specific hydrophobic pockets.

o Activation Wavelength: It can be activated at 350-365 nm (tail of the R-band), avoiding
damage to biological samples (which occurs <300 nm).

UV Curing (Materials Science)

As a Type Il initiator, it is resistant to thermal polymerization (high shelf stability) but reactive
under UV. The 2'-methoxy group prevents the "internal filter" effect seen in hydroxy-
benzophenones, ensuring the molecule initiates radicals rather than just absorbing heat.
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Quality Control Workflow
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Figure 2: Routine QC workflow for verifying photoinitiator activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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